Cas no 67429-12-3 (2-Oxa-1,4-butanediol diacetate)

• Product Name: 2-Oxa-1,4-butanediol diacetate
• CAS No: 67429-12-3
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• CID: 58581
• PubChem ID: 100999
• Update Time: 2025-04-18

2-Oxa-1,4-butanediol diacetate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-1,4-butanediol diacetate
• 2-Oxo-1,4-Butanediol Diacetate
• MFCD09031327
• 67429-12-3
• W-111168
• 2-((Acetyloxy)methoxy)ethyl acetate
• EN300-252043
• acetoxyethyl acetoxymethyl ether
• FT-0673317
• (2-Acetoxyethoxy)methylacetate
• NS00022460
• 2-[(Acetyloxy)methoxy]ethyl acetate
• SB67336
• AS-12667
• 2-Oxa-1,4-butanedioldiacetate-3,3,4,4-d4
• AKOS006290330
• [2-(ACETYLOXY)ETHOXY]METHYL ACETATE
• SY067145
• A869234
• DTXSID40207995
• 59278-00-1
• SCHEMBL5198837
• 2-(acetyloxymethoxy)ethyl acetate
• CS-0031363
• EINECS 261-686-7
• (2-acetoxyethoxy)methyl acetate
• BCP14323
• Acetic Acid (2-Acetoxyethoxy)methyl Ester
• FT-0691821
• 2-Acetoxyethyl acetoxymethyl ether
• AC-8419
• 1-acetoxy-2-acetoxymethoxyethane
• 1,4-diacetoxy-2-oxabutane
• XFEQOLXBMLXKDE-UHFFFAOYSA-N

• Inchi： 1S/C7H12O5/c1-6(8)11-4-3-10-5-12-7(2)9/h3-5H2,1-2H3
• InChI Key： XFEQOLXBMLXKDE-UHFFFAOYSA-N
• SMILES： O(COC(C)=O)CCOC(C)=O

Computed Properties

• Exact Mass: 176.06846
• Monoisotopic Mass: 176.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 0

Experimental Properties

• Color/Form: 透明无色或淡黄色 液体
• Density: 1.119 g/cm3 (预测值)
• Boiling Point: 225.2ºC at 760 mmHg (预测值)
• Flash Point: 90.9 °C
• Refractive Index: 1.419
• PSA: 61.83
• LogP: 0.08670